Cas no 2034451-05-1 (N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide)

• Product name: N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide
• CAS No: 2034451-05-1
• MF: C₁₅H₁₅N₅OS
• MW: 313.377500772476
• CID: 5335456

N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)-2-(thiophen-3-yl)acetamide
• N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-2-thiophen-3-ylacetamide
• N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide

• Inchi： 1S/C15H15N5OS/c21-14(9-12-1-8-22-11-12)18-4-6-20-7-5-19-15(20)13-10-16-2-3-17-13/h1-3,5,7-8,10-11H,4,6,9H2,(H,18,21)
• InChI Key： RWBBSGSFRSTHFH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(NCCN1C=CN=C1C1C=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• XLogP3: 0.1
• Topological Polar Surface Area: 101

Additional information on N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide

Professional Introduction to N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide (CAS No. 2034451-05-1)

N-{2-[2-(pyrazin-2-yl-1H-imidazol-1-yl)ethyl]-2-(thiophen-3-yl)acetamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 2034451-05-1, represents a convergence of advanced heterocyclic chemistry and molecular design, making it a subject of intense research interest.

The molecular structure of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide is characterized by its intricate arrangement of nitrogen-containing heterocycles, specifically pyrazine and imidazole, which are interconnected through an ethyl chain. The presence of a thiophene ring further enhances the compound's complexity and potential for diverse biological interactions. This structural motif is not only aesthetically intriguing but also functionally significant, as it provides multiple sites for interaction with biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for their therapeutic potential. The combination of pyrazine, imidazole, and thiophene in N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide aligns with this trend, as these heterocycles are well-known for their ability to modulate various biological pathways. Specifically, pyrazine derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while imidazole-based compounds are often explored for their potential in treating neurological disorders and cancer.

The thiophene ring adds another layer of complexity to the compound's pharmacological profile. Thiophene derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and analgesic effects. By integrating these three heterocyclic systems into a single molecule, N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-yl)acetamide emerges as a multifunctional scaffold with the potential to address multiple therapeutic targets simultaneously.

One of the most compelling aspects of this compound is its potential application in drug discovery and development. The unique structural features of N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-2-(thiophen-3-y)acetamide make it an attractive candidate for further investigation in various disease models. For instance, studies have shown that pyrazine-based compounds can inhibit the activity of enzymes involved in cancer cell proliferation, while imidazole derivatives have demonstrated neuroprotective effects in animal models of neurodegenerative diseases.

The incorporation of the thiophene ring into the molecular framework may also contribute to enhanced binding affinity and selectivity towards specific biological targets. Thiophene derivatives are known to exhibit strong interactions with proteins and enzymes due to their ability to form stable hydrogen bonds and π-stacking interactions. This property could be exploited to design highly specific inhibitors or modulators for therapeutic purposes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like N-{2-[2-(pyrazin-2-y)-1H-imidazol-l'-y]ethyl}-thiophen-3 -yI acetamide with biological targets. These computational studies have provided valuable insights into the compound's pharmacological properties and have guided the optimization of its structure for improved efficacy and reduced toxicity.

In addition to its potential therapeutic applications, N-{pyrazin-imidazol}ethyl} -thiophen} acetamide also represents an important milestone in the development of novel chemical entities for drug discovery. The synthesis of such complex molecules requires expertise in multi-step organic synthesis and an understanding of advanced reaction methodologies. The successful preparation of this compound demonstrates the growing capabilities in synthetic chemistry and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The future prospects for N-{pyrazin} -{g>imidazol}} ethyl} -{g>thiophen} acetamide are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new applications in medicine. As our understanding of complex biological systems continues to grow, compounds like this one will play a crucial role in developing next-generation therapeutics that are more effective, targeted, and personalized.